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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908

An In-depth Technical Guide to Barium Perchlorate
Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Barium Perchlorate Trihydrate (Ba(ClO4)2:3H20). The information is curated for
professionals in research and development who require detailed data on this compound for
applications ranging from chemical synthesis to materials science.

Chemical Identity and Physical Properties

Barium perchlorate trihydrate is the hydrated salt of barium and perchloric acid. It presents
as a white, crystalline solid and is known for its strong oxidizing capabilities.[1][2][3] It is crucial
to distinguish its properties from its anhydrous form, as the presence of water molecules
significantly influences its stability and reactivity.

Core Physical Data

The fundamental physical and chemical identifiers for Barium perchlorate trihydrate are
summarized below.
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Property Data Reference(s)
Ba(ClOa4)2-:3H20 (or

Molecular Formula [2][4]1[5]
BaClzHe011)

Molecular Weight 390.27 g/mol (116171181
White crystalline solid /

Appearance [1][5]
Colorless hexagonal crystals

CAS Number 10294-39-0 (4116171101

Density 2.74 g/lcm3 [L]5116]1[9]

Refractive Index (n_D) 1.533 (at 20°C) [5]

Decomposition Temp. 400 °C (752 °F) [1][5][10]

Solubility Profile

Barium perchlorate trihydrate exhibits significant solubility in water and various organic

solvents, a critical factor for its application in solution-based reactions. The temperature-

dependent solubility in water is particularly noteworthy.

Solubility ( g/100 g of

Solvent Reference(s)
solvent)

Water 138.1 (at 0°C) [5]

177.8 (at 20°C) [5]

205.8 (at 40°C) [5]

Ethanol Very Soluble [5][11]

Methanol Soluble [5]

Acetone Sparingly Soluble [5]

Diethyl Ether Insoluble [5][11]

Chemical Properties and Reactivity
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Stability and Hazards

Barium perchlorate trihydrate is a potent oxidizing agent and must be handled with extreme
care.[3][12][13] It is stable under standard room temperature conditions when stored in sealed
containers.[9] Key stability and reactivity characteristics include:

o Oxidizing Nature: As a strong oxidizer, it can cause fire or explosions, especially when in
contact with combustible or organic materials.[8][12][14][15]

» Hygroscopicity: The compound readily absorbs moisture from the air.[2][9][16] This can lead
to the formation of unstable lower hydrates which may decompose explosively.[9]

o Thermal Decomposition: When heated, it decomposes at approximately 400°C.[1][5][10] The
decomposition process is complex, proceeding through the formation of barium chlorate
before ultimately yielding barium chloride and oxygen.[17][18]

¢ Incompatibilities: It reacts violently with reducing agents, alcohols, powdered metals, and
other organic materials.[2][3][9] It should be stored away from heat and moisture.[2][9]

Crystal Structure

The crystal structure of Barium perchlorate trihydrate has been determined by X-ray
crystallography. It belongs to the hexagonal crystal system with a P6s/m space group.[13] In
this structure, the barium ions are coordinated with six oxygen atoms from water molecules and
six oxygen atoms from the perchlorate anions, resulting in a distorted icosahedral arrangement.
[13]

Experimental Protocols & Methodologies
Synthesis of Barium Perchlorate Trihydrate

A common laboratory-scale synthesis involves the reaction of a barium salt with perchloric acid,
followed by crystallization.

Methodology:

e Reaction: React perchloric acid (HCIO4) with a stoichiometric amount of barium carbonate
(BaCOs) or barium hydroxide (Ba(OH)2) in an aqueous solution. The reaction with barium
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carbonate is as follows: BaCOs + 2HCIO4 - Ba(ClOa4)2 + H20 + CO2

o Filtration: If unreacted starting material is present, filter the resulting solution to remove any
solids.

o Crystallization: Concentrate the solution by gentle heating and evaporation.

« |solation: Cool the concentrated solution to induce crystallization of Barium perchlorate
trihydrate. The crystals can then be isolated by filtration.[11][13]
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Start Materials:
Barium Carbonate (BaCO3)
Perchloric Acid (HCIOa)

Reaction:

Add BaCOs to aqueous HCIO4

Concentration:
Gently heat to evaporate water

Crystallization:
Cool solution to form crystals

Product:
Barium Perchlorate Trihydrate
(Ba(ClOa4)2:3H20)

Experimental Workflow: Synthesis

Filtration:
Remove any unreacted solid

Click to download full resolution via product page

Caption: Workflow for the synthesis of Barium perchlorate trihydrate.

Analysis of Thermal Decomposition
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The thermal decomposition of barium perchlorate has been studied using methods such as
thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Methodology: The decomposition kinetics are typically investigated by monitoring pressure
changes or weight loss of the sample in a controlled environment (e.g., in a vacuum or under
an inert atmosphere) as a function of temperature.[17][18] The resulting data (fractional
decomposition vs. time) reveals a multi-stage process.[17][18]

o Dehydration: Initial heating removes the three water molecules.

+ Perchlorate to Chlorate Conversion: The anhydrous salt decomposes into barium chlorate
(Ba(ClOs3)2) and barium chloride (BaCl2).[17][18]

¢ Final Decomposition: The barium chlorate intermediate further decomposes to barium
chloride and oxygen.[17]

/Signaling Pathway: Thermal Decomposition\

Ba(ClOa4)2-:3H20

(Trihydrate)

Heat (-3H20)

Ba(ClOa4)2
(Anhydrous)

eat (~400°C)

Intermediate:
Barium Chlorate (Ba(ClO3)z2)

urther Heating

Final Products:

Barium Chloride (BaClz)
+ Oxygen (O2)
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Caption: Thermal decomposition pathway of Barium perchlorate trihydrate.

Safety and Handling

Due to its hazardous nature, strict safety protocols must be followed when handling Barium
perchlorate trihydrate.

» Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles, and
a lab coat is mandatory. A respirator may be necessary if dust is generated.[7][14]

» Handling: Avoid contact with skin, eyes, and clothing.[14] Prevent the formation of dust. Keep
the compound away from combustible materials, heat, sparks, and open flames.[14][15]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][14] It
must be stored separately from incompatible materials, especially reducing agents and
combustibles.[14][19]

 Toxicity: The compound is harmful if swallowed or inhaled.[8][14][15] Ingestion can lead to
symptoms of barium poisoning, including gastrointestinal distress, muscle tremors, and
cardiac irregularities.[3][12]

4 Logical Relationship: Hazards and Precautions

Barium Perchlorate
Trihydrate

Acutely Toxic

(Ingestion/Inhalation) Sl

Hygroscopic

Strong Oxidizer

Store Away From Handle in Ventilated Area Use Full PPE Store in Cool, Dry Place

Combustibles (Gloves, Goggles)

in Sealed Container
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Caption: Relationship between hazards and necessary handling precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of Barium perchlorate
trinydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7884908#physical-and-chemical-properties-of-
barium-perchlorate-trinydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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